Cas no 136742-80-8 (3-(3-aminopyridin-2-yl)sulfanylpropanoic acid)

• Product Name: 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid
• CAS No: 136742-80-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 901337
• PubChem ID: 21660316
• Update Time: 2026-04-29

3-(3-aminopyridin-2-yl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3-amino-2-pyridinyl)thio]- (9CI)
• 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid

Computed Properties

• Exact Mass: 198.0464

Experimental Properties

• PSA: 76.21

Additional information on 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid

3-(3-Aminopyridin-2-yl)sulfanylpropanoic Acid (CAS No. 136742-80-8): A Comprehensive Overview

3-(3-Aminopyridin-2-yl)sulfanylpropanoic acid (CAS No. 136742-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining an aminopyridine moiety with a sulfanylpropanoic acid group, serves as a versatile intermediate in drug discovery and development. Its CAS number 136742-80-8 is frequently searched by researchers and industry professionals seeking high-purity reagents for synthetic applications.

The molecular structure of 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid features both acidic and basic functional groups, making it particularly valuable for designing pH-sensitive drug delivery systems – a hot topic in current pharmaceutical technology. Recent studies have explored its potential as a building block for targeted cancer therapies, especially in the development of kinase inhibitors, which aligns with the growing interest in personalized medicine approaches.

From a chemical perspective, this compound exhibits interesting properties that make it suitable for medicinal chemistry applications. The presence of both the aminopyridine and thioether functionalities allows for diverse chemical modifications, enabling researchers to create libraries of derivatives for biological screening. Many pharmaceutical companies are actively investigating similar compounds for their potential in treating neurodegenerative diseases, reflecting one of the most searched therapeutic areas in current medical research.

The synthesis of 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Process optimization for this compound has become a subject of interest in green chemistry circles, as researchers seek more sustainable synthetic routes. The compound's CAS 136742-80-8 identifier is often referenced in patent literature, particularly in filings related to small molecule therapeutics and enzyme modulators.

In the pharmaceutical industry, 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid derivatives are being explored for their potential as anti-inflammatory agents, with several research groups publishing promising preclinical results. This aligns with the increasing global focus on developing novel treatments for chronic inflammatory conditions. The compound's structural features make it particularly interesting for designing dual-action drugs – another trending concept in modern drug development.

Analytical characterization of 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring the high purity required for pharmaceutical applications. Quality control specifications for CAS 136742-80-8 material are strictly maintained by reputable suppliers, as even minor impurities can significantly impact downstream research outcomes.

The commercial availability of 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid has increased in recent years, reflecting growing demand from the contract research organization (CRO) sector. Market analysis shows particular interest from companies specializing in fragment-based drug discovery, where this compound serves as a valuable starting point for lead optimization programs.

From a regulatory perspective, 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always verify the latest chemical compliance regulations before initiating work with this or any other specialized compound. Proper handling procedures should be followed, including the use of appropriate personal protective equipment when working with fine chemicals.

The future research directions for 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid appear promising, with several academic groups investigating its potential in proteolysis targeting chimera (PROTAC) technology – one of the most exciting areas in current drug discovery. Its unique structural features make it particularly suitable for designing E3 ligase binders, addressing a key challenge in targeted protein degradation therapies.

For researchers considering working with CAS 136742-80-8, it's worth noting that the compound's stability profile allows for relatively straightforward storage conditions compared to more sensitive pharmaceutical intermediates. Standard recommendations include storage in a cool, dry environment, protected from light, with particular attention to avoiding prolonged exposure to humid conditions that might affect the compound's integrity.

In conclusion, 3-(3-aminopyridin-2-yl)sulfanylpropanoic acid represents an important building block in modern medicinal chemistry, with applications spanning multiple therapeutic areas. Its unique combination of functional groups and synthetic versatility ensure continued interest from the pharmaceutical research community, while its commercial availability supports widespread investigation of its potential in drug discovery programs.